Cas no 3486-30-4 (Patent Blue A)

• Product Name: Patent Blue A
• CAS No: 3486-30-4
• MF: C₃₇H₃₅N₂NaO₆S₂
• MW: 690.803378343582
• MDL: MFCD00044440
• CID: 84763
• PubChem ID: 24851864
• Update Time: 2025-07-21

Patent Blue A Chemical and Physical Properties

Names and Identifiers

• Alphazurine A
• Acid Blue 7
• C.I. 42080
• Patent Blue A
• Acid Blue 7 (42080)
• AlphazurinA
• 3-AMino-9-ethylcarbazole
• Acid Blue 7,Patent Blue A
• acidblueo
• AcidskyblueA
• acidskyblueo
• fenazobluexg
• kitonbluea
• lakeblueafx
• C.I. Acid blue 7
• benzenemethanaminium, n-(4-((2,4-disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)methylene)-2, 5-cyclohexadien-1-ylidene)-n-ethyl-, hydroxide, inner salt, s
• acid turquoise blue a
• Duasyn Acid Blue A 01
• Dycosacid Blue A
• Erio Glaucine X
• Erio Glaucine XS
• Ext D and C Blue No. 3
• Acid sky blue A
• acid blue o
• acid sky blue o
• Q27231401
• Bucacid Patent Blue AF
• Sodium 4-((4-(benzyl(ethyl)amino)phenyl)(4-(benzyl(ethyl)iminio)cyclohexa-2,5-dien-1-ylidene)methyl)benzene-1,3-disulfonate
• Acid Blue 7, Patent Blue A
• Fenazo bluexg
• Shimazaki Patent Blue AFX
• C.I. Acid Blue 7, sodium salt
• Benzenemethanaminium, N-(4-((2,4-disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, inner salt, sodium salt (1:1)
• EINECS 222-476-0
• Blekit turkusowy A
• Acid blue 7
• AKOS015903290
• D and C Blue No. 3
• Brilliant Acid Blue N Extra
• Calcocid Blue AX
• Xylene Blue AS
• DTXSID80881399
• CI 42080 [INCI]
• sodium;4-[[4-[benzyl(ethyl)amino]phenyl]-[4-[benzyl(ethyl)azaniumylidene]cyclohexa-2,5-dien-1-ylidene]methyl]benzene-1,3-disulfonate
• AKOS000283053
• Sodium4-((4-(benzyl(ethyl)amino)phenyl)(4-(benzyl(ethyl)iminio)cyclohexa-2,5-dien-1-ylidene)methyl)benzene-1,3-disulfonate
• Aizen Brilliant Acid Blue AFH
• SCHEMBL22902
• UNII-014OZV4W1O
• Alphazurin A
• D&C BLUE NO. 3 (DELISTED)
• Alphazurine A, Dye content 40 %
• 014OZV4W1O
• Merantine Blue AF
• Carmine Blue AF
• CI 42080
• Lake Blue AFX
• Pontacyl Brilliant Blue A
• Hydrogen (benzyl)(4-((4-(benzylethylamino)phenyl)(2,4-disulphonatophenyl)methylene)cyclohexa-2,5-dien-1-ylidene)(ethyl)ammonium, sodium salt
• 94082-73-2
• Hidacid Blue AF
• Blekit turkusowy A [Polish]
• Kiton Blue A
• Benzenemethanaminium, N-(4-((2,4-disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, hydroxide, inner salt, sodium salt
• Disulphine Blue AN
• Disulphine Lake Blue AN
• Benzenemethanaminium, N-(4-((2,4-disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)meth- ylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, hydroxide, inner salt, sodium salt
• sodium 4-((E)-(4-(benzyl(ethyl)amino)phenyl)((E)-4-(benzyl(ethyl)iminio)cyclohexa-2,5-dienylidene)methyl)benzene-1,3-disulfonate
• N-(4-((2,4-Disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)meth- ylene)-2,5-cyclohexadien-1-ylidene)-N-ethylbenzenemethanaminium hydroxide, inner salt, sodium salt
• J-019787
• Sandolan Turquoise E-AS
• Tertracid Carmine Blue A
• Patent Blue AF
• Vulcol Blue BZ
• Erio Glaucine XC
• FTUYQIPAPWPHNC-UHFFFAOYSA-M
• Brilliant Acid Blue AS
• Kayacyl Pure Blue FGA
• Hidacid Blue A
• 3486-30-4
• SODIUM 4-((4-(BENZYL-ETHYLAMINO)PHENYL)-(4-(BENZYL-ETHYLAZANIUMYLIDENE)-1-CYCLOHEXA-2,5-DIENYLIDENE)METHYL)BENZENE-1,3-DISULFONATE
• MFCD00044440
• 1264431-24-4
• Benzenemethanaminium, N-(4-((2,4-disulfophenyl)(4-(ethyl(phenylmethyl)amino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, inner salt, sodium salt

• MDL： MFCD00044440
• Inchi： 1S/C37H36N2O6S2.Na/c1-3-38(26-28-11-7-5-8-12-28)32-19-15-30(16-20-32)37(35-24-23-34(46(40,41)42)25-36(35)47(43,44)45)31-17-21-33(22-18-31)39(4-2)27-29-13-9-6-10-14-29;/h5-25H,3-4,26-27H2,1-2H3,(H-,40,41,42,43,44,45);/q;+1/p-1
• InChI Key： FTUYQIPAPWPHNC-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=CC=1C(=C1C=CC(C=C1)=[N+](CC)CC1C=CC=CC=1)C1C=CC(=CC=1)N(CC)CC1C=CC=CC=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+] |c:15,t:8|

Computed Properties

• Exact Mass: 690.18300
• Monoisotopic Mass: 690.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 1280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 137A^2

Experimental Properties

• Color/Form: Blue powder
• Melting Point: 290℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 137.41000
• LogP: 8.28440
• Solubility: Soluble in water and blue, soluble in ethanol and blue

Patent Blue A Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：DA4427950
• Safety Term：S24/25
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Patent Blue A

Comprehensive Analysis of Patent Blue A (CAS No. 3486-30-4): Properties, Applications, and Industry Trends

Patent Blue A (CAS No. 3486-30-4), also known as Acid Blue 1 or Food Blue 2, is a synthetic triphenylmethane dye widely recognized for its vibrant blue hue. This water-soluble compound has garnered significant attention in industries ranging from food coloring to biomedical staining due to its exceptional chromatic properties and stability. As consumers increasingly demand transparency in additives and colorants, understanding the science behind Patent Blue A becomes crucial for manufacturers and researchers alike.

The molecular structure of 3486-30-4 features a conjugated system that absorbs light at 638 nm, producing its characteristic blue color. Recent studies highlight its pH-dependent chromatic behavior, making it valuable for smart packaging applications—a trending topic in sustainable materials research. When discussing food-grade dyes or biocompatible colorants, Patent Blue A frequently emerges in scientific literature due to its established safety profile in regulated quantities.

In the textile industry, Patent Blue A demonstrates superior affinity for protein fibers like silk and wool. Modern applications leverage its photostability for eco-friendly dyeing processes, addressing growing consumer concerns about sustainable fashion. Analytical chemists value this compound as a chromatographic marker, particularly in electrophoresis where its mobility helps calibrate separation systems—a technique frequently searched by laboratory professionals.

Recent innovations explore Patent Blue A's role in optical sensors and photodynamic therapy research. Its ability to form complexes with metal ions has sparked interest in water quality testing applications, coinciding with heightened public awareness about environmental monitoring. The compound's fluorescence properties are being investigated for bioimaging purposes, aligning with the booming diagnostic imaging market.

Quality control specifications for 3486-30-4 typically require ≥85% dye content, with strict limits on subsidiary colors and heavy metals. Regulatory frameworks like EU Directive 94/36/EC govern its use in food products, while pharmacopoeial standards apply to pharmaceutical applications. These compliance aspects generate substantial queries from quality assurance professionals searching for dye purity standards or colorant regulations.

From a commercial perspective, Patent Blue A remains competitively priced among synthetic blues, with global demand driven by the expanding processed food sector and diagnostic reagent markets. Suppliers increasingly emphasize traceable sourcing and green chemistry production methods—key search terms among environmentally conscious buyers. The compound's compatibility with vegan formulations also makes it relevant to plant-based product developers.

Ongoing research examines Patent Blue A's interactions with nanomaterials, particularly in developing colorimetric nanosensors. This intersects with nanotechnology trends dominating materials science discussions. Stability studies under various storage conditions (a frequent concern for formulators) confirm its durability when protected from strong oxidizers and prolonged UV exposure.

In histopathology, 3486-30-4 serves as an alternative to traditional stains for specific tissue components. Its adoption in medical diagnostics grows as researchers publish comparative studies against newer synthetic dyes—a hot topic in pathology forums. The compound's migration properties in gel matrices also make it valuable for biomolecular research applications.

Environmental fate studies of Patent Blue A show moderate biodegradability under aerobic conditions, prompting wastewater treatment research—an area receiving increased scrutiny from regulatory bodies. Manufacturers now frequently field queries about dye degradation protocols and effluent treatment solutions related to synthetic colorants.

As analytical techniques advance, Patent Blue A continues serving as a reference compound in spectroscopic calibration. Its well-characterized absorption spectrum makes it ideal for educating students about molecular spectroscopy—a perennial topic in chemistry pedagogy. The dye's role in demonstrating Beer-Lambert law applications remains a staple in undergraduate laboratories worldwide.

The future of 3486-30-4 appears promising with emerging applications in smart textiles that respond to environmental stimuli. Research into its potential for pH-sensitive indicators in biodegradable packaging aligns with circular economy principles. These developments position Patent Blue A as more than just a colorant, but as a functional material addressing contemporary technological challenges.